Cas no 825611-32-3 (2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-)

2-Piperidinone, 3-(4,4-dimethylcyclohexyl)- structure
825611-32-3 structure
Product Name:2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-
CAS No:825611-32-3
MF:C13H23NO
MW:209.327823877335
CID:689159
PubChem ID:71418239
Update Time:2025-04-19

2-Piperidinone, 3-(4,4-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-
    • 3-(4,4-dimethylcyclohexyl)piperidin-2-one
    • 825611-32-3
    • DTXSID40837559
    • Inchi: 1S/C13H23NO/c1-13(2)7-5-10(6-8-13)11-4-3-9-14-12(11)15/h10-11H,3-9H2,1-2H3,(H,14,15)
    • InChI Key: VAXORZSIPCOUQM-UHFFFAOYSA-N
    • SMILES: O=C1C(CCCN1)C1CCC(C)(C)CC1

Computed Properties

  • Exact Mass: 209.177964357g/mol
  • Monoisotopic Mass: 209.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.1Ų
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